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Compound of Interest

Compound Name: 1,4-Cyclohexanediol

Cat. No.: B146461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations for handling

1,4-Cyclohexanediol, a versatile chemical intermediate used in the synthesis of various

pharmaceuticals and polymers.[1][2][3][4][5] Adherence to the safety protocols outlined in this

document is crucial for minimizing risks in a laboratory and manufacturing environment.

Hazard Identification and Classification
1,4-Cyclohexanediol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

associated with this compound are acute oral toxicity, serious eye irritation, and respiratory

irritation.[2][6][7][8][9][10][11]

Table 1: GHS Hazard Classification[2][6][7][8][9][10][11]
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Serious eye damage/eye

irritation
Category 2A/2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure; Respiratory

tract irritation

Category 3
H335: May cause respiratory

irritation

Toxicological Data
While some sources classify 1,4-Cyclohexanediol as having low toxicity, it is officially

categorized as harmful if swallowed.[1][12] One study indicated no toxic effects were observed

at doses up to 5000 mg/kg in a standard LD50 test. However, comprehensive quantitative

toxicity data for all routes of exposure is not consistently available across all safety data sheets.

Table 2: Acute Toxicity Data

Route of Exposure Species Value Reference

Oral Rat
LD50: >5000 mg/kg

(for Cyclohexane)
[7]

Dermal Rabbit
LD50: >2000 mg/kg

(for Cyclohexane)
[7]

Inhalation Rat
LC50 (4h): 13.9 mg/L

(for Cyclohexane)
[7][13]

Note: Data for Cyclohexane is provided for reference, as specific quantitative data for 1,4-
Cyclohexanediol is limited.

Experimental Protocols
The hazard classifications of 1,4-Cyclohexanediol are determined through standardized

toxicological studies. The methodologies for skin and eye irritation tests are based on OECD
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guidelines.

Acute Dermal Irritation/Corrosion (OECD 404)
The potential for 1,4-Cyclohexanediol to cause skin irritation is assessed using the OECD

Test Guideline 404.[14][15][16][17] This test involves the application of the substance to the

skin of a laboratory animal, typically an albino rabbit.[14][16]

Experimental Workflow for Dermal Irritation Testing

Preparation

Application Exposure Observation & Scoring

Healthy young adult
albino rabbit

Apply to a small area
of clipped skin (~6 cm²)

0.5g of solid
1,4-Cyclohexanediol

Cover with a porous
gauze patch 4-hour exposure period Remove patch and

residual substance

Observe for erythema and edema
at 1, 24, 48, and 72 hours,

and up to 14 days

Score skin reactions based
on a standardized scale

Click to download full resolution via product page

Caption: Workflow for OECD 404 Acute Dermal Irritation Test.

Acute Eye Irritation/Corrosion (OECD 405)
The potential for 1,4-Cyclohexanediol to cause serious eye irritation is evaluated using the

OECD Test Guideline 405.[6][8][9][18][19] This test involves instilling the test substance into the

eye of an albino rabbit.[6][8][18][19]

Experimental Workflow for Eye Irritation Testing
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Preparation Instillation

Observation & Scoring

Healthy young adult
albino rabbit

Instill into the conjunctival sac
of one eye

Single dose of
1,4-Cyclohexanediol

Examine eyes at 1, 24, 48, and 72 hours,
and up to 21 days

Untreated eye serves as control

Score for corneal opacity, iritis,
conjunctival redness, and chemosis

Click to download full resolution via product page

Caption: Workflow for OECD 405 Acute Eye Irritation Test.

Metabolic Pathway
1,4-Cyclohexanediol is a known metabolite of cyclohexane and cyclohexanone.[1][20]

Understanding its metabolic fate is important for assessing its toxicokinetics. The primary route

of elimination is through urine after metabolism in the liver.[1]

Proposed Metabolic Pathway
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Exposure

Metabolism

Excretion

Cyclohexane / Cyclohexanone

Cyclohexanol

Oxidation

1,2-Cyclohexanediol

Hydroxylation

1,4-Cyclohexanediol

Hydroxylation

Urinary Excretion
(as glucuronide conjugates)
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Caption: Metabolism of Cyclohexane to Cyclohexanediols.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure the

stability of 1,4-Cyclohexanediol.

Table 3: Handling and Storage Recommendations
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Aspect Recommendation

Handling

- Handle in a well-ventilated area.[1][6][15] -

Avoid formation of dust and aerosols.[6][15] -

Use non-sparking tools.[6][15] - Prevent fire

caused by electrostatic discharge.[6] - Do not

eat, drink, or smoke when using this product.[6]

[8][18] - Wash hands thoroughly after handling.

[6][7][8][18]

Storage

- Store in a tightly closed container in a dry,

cool, and well-ventilated place.[1][6][15][18] -

Store away from incompatible materials such as

strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[15] - Store

locked up.[6][18]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 1,4-
Cyclohexanediol to prevent skin, eye, and respiratory exposure.[6][14]

Table 4: Personal Protective Equipment (PPE) Requirements

Body Part Protection Specification

Eyes/Face
Safety glasses with side-

shields or goggles

Conforming to EN166 (EU) or

NIOSH (US) approved.[6]

Skin
Chemical-resistant gloves and

protective clothing
Impervious clothing.[6]

Respiratory Respirator

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.[6]

Follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN 149.

[14]
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Emergency Procedures
In the event of accidental exposure or spillage, immediate and appropriate action is critical.

Table 5: First-Aid and Emergency Measures
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Situation Action

Inhalation

- Move the person to fresh air.[6][7][15] - If

breathing is difficult, give oxygen.[6] - If not

breathing, give artificial respiration.[6][15] - Seek

medical attention.[6][7][15][18]

Skin Contact

- Immediately take off contaminated clothing.[6]

[7][8] - Wash off with soap and plenty of water.

[6] - Seek medical attention if irritation persists.

[6][12]

Eye Contact

- Rinse cautiously with water for at least 15

minutes.[6][7][18] - Remove contact lenses, if

present and easy to do. Continue rinsing.[6][7]

[8][18] - Seek immediate medical attention.[6][7]

[8][14]

Ingestion

- Rinse mouth with water.[6][7][18] - Do NOT

induce vomiting.[6][14][15] - Never give anything

by mouth to an unconscious person.[6][14][15] -

Call a doctor or Poison Control Center

immediately.[6]

Spill

- Evacuate personnel to safe areas.[6][7][8] -

Ensure adequate ventilation.[6][7][15] - Remove

all sources of ignition.[6][15] - Avoid dust

formation.[6][15] - Wear personal protective

equipment.[6][7][14][15] - Sweep up and shovel

into suitable containers for disposal.[15]

Fire

- Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[6][18] - Wear self-contained

breathing apparatus for firefighting if necessary.

[6][7][14]

Conclusion
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1,4-Cyclohexanediol is a valuable chemical intermediate that requires careful handling due to

its hazardous properties. Researchers, scientists, and drug development professionals must be

fully aware of its potential for acute oral toxicity, serious eye irritation, and respiratory irritation.

By implementing the engineering controls, work practices, and personal protective equipment

detailed in this guide, the risks associated with handling 1,4-Cyclohexanediol can be

effectively managed, ensuring a safe working environment. Continuous review of safety data

sheets and adherence to institutional safety protocols are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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